Cas no 5345-20-0 (methyl 2,2-bis[2-(4-nitrophenyl)ethyl]-3-oxobutanoate)

• Product name: methyl 2,2-bis[2-(4-nitrophenyl)ethyl]-3-oxobutanoate
• CAS No: 5345-20-0
• MF: C₂₁H₂₂N₂O₇
• MW: 414.40858
• CID: 1585969
• PubChem ID: 220374

methyl 2,2-bis[2-(4-nitrophenyl)ethyl]-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,2-bis[2-(4-nitrophenyl)ethyl]-3-oxobutanoate
• NSC3009
• DTXSID80277591
• 5345-20-0
• NSC-3009

• Inchi： InChI=1S/C21H22N2O7/c1-15(24)21(20(25)30-2,13-11-16-3-7-18(8-4-16)22(26)27)14-12-17-5-9-19(10-6-17)23(28)29/h3-10H,11-14H2,1-2H3
• InChI Key： YNSBZUQDKWDXRD-UHFFFAOYSA-N
• SMILES： CC(=O)C(CCC1=CC=C(C=C1)[N+](=O)[O-])(CCC2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC

Computed Properties

• Exact Mass: 414.14276
• Monoisotopic Mass: 414.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 580.5°C at 760 mmHg
• Flash Point: 225.2°C
• Refractive Index: 1.58
• PSA: 129.65
• LogP: 4.86320